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Compound of Interest

Compound Name: Disperse brown 1

Cat. No.: B082449

Audience: Researchers, scientists, and drug development professionals.

Introduction

Disperse Brown 1 (CAS No. 23355-64-8) is an azo dye belonging to the class of disperse
dyes.[1] These dyes are characterized by their limited solubility in water and are primarily used
for dyeing synthetic fibers like polyester.[1] In a research context, particularly in fields like
toxicology, analytical chemistry, and drug development, the preparation of accurate and stable
stock solutions is crucial for reliable experimental outcomes. This document provides a detailed
protocol for the preparation of Disperse Brown 1 stock solutions, emphasizing safety, solvent
selection, and proper storage.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of Disperse Brown
1.
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Property Value Reference
CAS Number 23355-64-8 [11[2][3]
Molecular Formula C16H15CI3N4Oa4 [1][3]
Molecular Weight 433.67 g/mol [3]
Red grain or brown crystalline
Appearance [2][4]
powder
Generally soluble in organic
B solvents; limited solubility in
Solubility - ) [11[5]
water.[1] Specifically soluble in
methanol and chloroform.[5]
Store in a tightly closed
container in a dry, cool, and
Storage well-ventilated place.[6] [3161[7]

Recommended storage at 2-
8°C or ambient (>5°C).[3][7]

Experimental Protocol: Preparation of a 1 mg/mL

Stock Solution

This protocol details the steps for preparing a 1 mg/mL stock solution of Disperse Brown 1 in

methanol. This concentration is a common starting point for further dilutions in experimental

assays.

3.1. Materials and Equipment

Disperse Brown 1 powder (purity 296%)

Methanol (HPLC grade or equivalent)[5]

Analytical balance

10 mL volumetric flask (Class A)

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://cymitquimica.com/cas/23355-64-8/
https://www.epsilonpigments.com/disperse-dyes/general/disperse-brown-1-1.html
https://www.accustandard.com/prod0054404.html
https://cymitquimica.com/cas/23355-64-8/
https://www.accustandard.com/prod0054404.html
https://www.accustandard.com/prod0054404.html
https://www.epsilonpigments.com/disperse-dyes/general/disperse-brown-1-1.html
https://www.chembk.com/en/chem/Disperse%20Brown%201
https://cymitquimica.com/cas/23355-64-8/
https://www.mdpi.com/2076-3417/13/10/5967
https://cymitquimica.com/cas/23355-64-8/
https://www.mdpi.com/2076-3417/13/10/5967
https://www.chemicalbook.com/msds/disperse-brown-1_2.pdf
https://www.accustandard.com/prod0054404.html
https://www.pharmaffiliates.com/en/23355-64-8-disperse-brown-1-papst005235.html
https://www.accustandard.com/prod0054404.html
https://www.chemicalbook.com/msds/disperse-brown-1_2.pdf
https://www.pharmaffiliates.com/en/23355-64-8-disperse-brown-1-papst005235.html
https://www.benchchem.com/product/b082449?utm_src=pdf-body
https://www.benchchem.com/product/b082449?utm_src=pdf-body
https://www.mdpi.com/2076-3417/13/10/5967
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Spatula

Weighing paper or boat

Pipettes

\Vortex mixer or sonicator

Amber glass vial with a screw cap for storage

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves (e.g., nitrile).

3.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.

[6]

Disperse Brown 1 may be harmful if swallowed and can cause skin and serious eye
irritation.[3]

Avoid contact with skin and eyes.[6][8]
Wear appropriate PPE throughout the procedure.[6]

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[3][6][9]

3.3. Procedure

Tare the Balance: Place the weighing paper or boat on the analytical balance and tare it.
Weigh Disperse Brown 1: Carefully weigh out 10.0 mg of Disperse Brown 1 powder.

Transfer to Volumetric Flask: Quantitatively transfer the weighed powder into a 10 mL
volumetric flask.

Initial Dissolution: Add approximately 5-7 mL of methanol to the volumetric flask.
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» Dissolve the Compound: Gently swirl the flask to dissolve the powder. If necessary, use a
vortex mixer or sonicator to ensure complete dissolution.

» Bring to Volume: Once the solid is fully dissolved, add methanol to the flask until the bottom
of the meniscus reaches the 10 mL calibration mark.

» Homogenize the Solution: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Transfer and Store: Transfer the stock solution to a clearly labeled amber glass vial. The
label should include the compound name, concentration, solvent, preparation date, and your
initials. Store the solution at 2-8°C, protected from light.[5][7]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Disperse Brown 1
stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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